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Introduction

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a rapid, simple, and widely used

spectrophotometric method for evaluating the antioxidant capacity of various compounds.[1][2]

[3] The principle of the assay is based on the ability of an antioxidant to donate a hydrogen

atom or an electron to the stable DPPH free radical, thus neutralizing it.[4] DPPH is a stable

radical that has a deep violet color in solution, with a characteristic absorption maximum

around 517 nm.[2][4] When reduced by an antioxidant, the DPPH solution's color fades to a

pale yellow, and the absorbance at 517 nm decreases. This change in absorbance is directly

proportional to the radical-scavenging activity of the antioxidant.[2]

Gallic acid, a phenolic compound found in numerous plants, is a potent antioxidant and is

frequently used as a positive control or standard in the DPPH assay due to its strong hydrogen-

donating ability. These application notes provide a comprehensive protocol for determining the

antioxidant capacity of gallic acid using the DPPH assay, tailored for researchers in natural

product chemistry, pharmacology, and drug development.
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The antioxidant (represented as AH) donates a hydrogen atom to the DPPH radical (DPPH•),

resulting in the formation of the reduced, stable DPPH-H molecule and the antioxidant radical

(A•). This reduction causes the solution to change color from violet to yellow.

DPPH• (Radical, Violet) + AH (Antioxidant) → DPPH-H (Reduced, Yellow) + A• (Antioxidant

Radical)

The degree of discoloration indicates the scavenging potential of the antioxidant compound.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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